Cas no 34023-76-2 (3-Indol-3-yl-2-(phenylcarbonyl)prop-2-enenitrile)

• Product Name: 3-Indol-3-yl-2-(phenylcarbonyl)prop-2-enenitrile
• CAS No: 34023-76-2
• MF: C₁₈H₁₂N₂O
• MW: 272.30068397522
• MDL: MFCD00245513
• CID: 4713049
• Update Time: 2025-10-31

3-Indol-3-yl-2-(phenylcarbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• Indole-Containing Inhibitor 9
• BDBM5175
• (E)-2-benzoyl-3-(1H-indol-3-yl)prop-2-enenitrile
• (2E)-2-benzoyl-3-(1H-indol-3-yl)prop-2-enenitrile
• (2E)-2-[(E)-benzoyl]-3-(1H-indol-3-yl)prop-2-enenitrile
• 2-Benzoyl-3-(1H-indol-3-yl)propenenitrile
• 3-Indol-3-yl-2-(phenylcarbonyl)prop-2-enenitrile

• MDL： MFCD00245513
• Inchi： 1S/C18H12N2O/c19-11-14(18(21)13-6-2-1-3-7-13)10-15-12-20-17-9-5-4-8-16(15)17/h1-10,12,20H/b14-10+
• InChI Key： SBVGJXFYLSNMAI-GXDHUFHOSA-N
• SMILES： O=C(C1C=CC=CC=1)/C(/C#N)=C/C1=CNC2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 467
• Topological Polar Surface Area: 56.6

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Indol-3-yl-2-(phenylcarbonyl)prop-2-enenitrile

3-Indol-3-yl-2-(phenylcarbonyl)prop-2-enenitrile: A Comprehensive Overview

The compound with CAS No. 34023-76-2, commonly referred to as 3-indol-3-yl-2-(phenylcarbonyl)prop-2-enenitrile, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines an indole ring, a phenylcarbonyl group, and a propenenitrile moiety. The indole ring, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a key feature of this molecule and contributes to its diverse chemical properties.

Recent studies have highlighted the importance of indole-containing compounds in the field of medicinal chemistry. For instance, researchers have explored the potential of 3-indol-3-yl derivatives as inhibitors of certain enzymes involved in disease pathways. The presence of the phenylcarbonyl group in this compound adds another layer of complexity, enhancing its ability to participate in various chemical reactions. This group can act as an electron-withdrawing substituent, influencing the electronic properties of the molecule and making it suitable for applications in organic synthesis.

The propenenitrile moiety in 3-indol-3-yl-2-(phenylcarbonyl)prop-2-enenitrile is another critical component. This group is known for its reactivity in nucleophilic addition reactions, making it a valuable building block in the synthesis of more complex molecules. Recent advancements in catalytic methods have enabled chemists to exploit this reactivity more effectively, leading to the development of novel compounds with potential therapeutic applications.

One area where 3-indol-3-yl derivatives have shown promise is in the development of anti-cancer agents. Studies have demonstrated that certain indole-based compounds can selectively target cancer cells while sparing healthy tissue, making them attractive candidates for drug development. The specific structure of 3-indol-3-yl-2-(phenylcarbonyl)prop-2-enenitrile may confer additional advantages in terms of bioavailability and efficacy.

In addition to its medicinal applications, this compound has also found use in materials science. The indole ring's aromaticity and conjugation capabilities make it suitable for applications in organic electronics. Researchers have investigated the use of indole-containing polymers in flexible electronics and light-emitting diodes (LEDs), where their electronic properties are highly desirable.

From a synthetic perspective, the preparation of 3-indol-3-ylderivatives has been a topic of extensive research. Traditional methods often involve multi-step synthesis routes, but recent advancements have introduced more efficient strategies. For example, the use of transition metal catalysts has enabled chemists to achieve higher yields and better selectivity in the synthesis of these compounds.

The structural complexity of 3-indol-3-ylderivatives also makes them valuable tools in organic synthesis for constructing complex natural products. By leveraging their reactivity and versatility, chemists can design and synthesize molecules with intricate architectures that would otherwise be challenging to obtain.

Furthermore, the study of indole-containing compounds has expanded into the realm of biochemistry and molecular biology. Researchers have explored their roles as signaling molecules and their interactions with cellular receptors. These studies have provided valuable insights into their potential as modulators of cellular pathways involved in inflammation, apoptosis, and other physiological processes.

In conclusion, 3-indol-3-ylderivatives, particularly CAS No. 34023761 (CAS No: 1), continue to be a focal point for scientific research due to their unique chemical properties and diverse applications. As our understanding of these compounds deepens, they are likely to play an increasingly important role in fields ranging from drug discovery to materials science.